Cas no 19354-50-8 (Benzo[b]thiophene-2-carboxylicacid, 3-methoxy-)

Benzo[b]thiophene-2-carboxylic acid, 3-methoxy-, is a heterocyclic aromatic compound featuring a benzo[b]thiophene core substituted with a carboxylic acid group at the 2-position and a methoxy group at the 3-position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The methoxy group enhances electron density, influencing regioselectivity in further derivatization, while the carboxylic acid moiety allows for facile functional group transformations. Its well-defined crystalline form ensures high purity and stability, supporting reproducible results in research and industrial processes. The compound is commonly employed in the development of bioactive molecules and advanced materials.
Benzo[b]thiophene-2-carboxylicacid, 3-methoxy- structure
19354-50-8 structure
Product Name:Benzo[b]thiophene-2-carboxylicacid, 3-methoxy-
CAS No:19354-50-8
MF:C10H8O3S
MW:208.233721733093
CID:193821
PubChem ID:88020
Update Time:2025-09-24

Benzo[b]thiophene-2-carboxylicacid, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylicacid, 3-methoxy-
    • 3-methoxy-1-benzothiophene-2-carboxylic acid
    • 3-methoxyBenzo[b]thiophene-2-carboxylic acid
    • 3-Methoxybenzo(b)thiophene-3-carboxylic acid
    • Einecs 242-987-2
    • 3-methoxybenzo[b]thiophene-3-carboxylic acid
    • AFQQPJAVPVTBMW-UHFFFAOYSA-N
    • UNII-PRT84LK3C5
    • FT-0733017
    • A880257
    • PRT84LK3C5
    • 3-Methoxy benzothiophene 2-carboxylic acid
    • AKOS022625330
    • methoxybenzo[b]thiophene carboxylic acid
    • 3-Methoxybenzo[b]thiophene-2-carboxylicacid
    • DTXSID50172963
    • SCHEMBL1098130
    • 19354-50-8
    • CS-0227025
    • 3-Methoxybenzo(b)thiophene-2-carboxylic acid
    • BENZO(B)THIOPHENE-2-CARBOXYLIC ACID, 3-METHOXY-
    • DTXCID1095454
    • DA-20137
    • MDL: MFCD22025450
    • Inchi: 1S/C10H8O3S/c1-13-8-6-4-2-3-5-7(6)14-9(8)10(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key: AFQQPJAVPVTBMW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C2C=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 208.01944
  • Monoisotopic Mass: 208.019415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.392
  • Boiling Point: 395.9°Cat760mmHg
  • Flash Point: 193.3°C
  • Refractive Index: 1.673
  • PSA: 46.53

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Benzo[b]thiophene-2-carboxylicacid, 3-methoxy- Related Literature

Additional information on Benzo[b]thiophene-2-carboxylicacid, 3-methoxy-

Comprehensive Overview of Benzo[b]thiophene-2-carboxylic acid, 3-methoxy- (CAS No. 19354-50-8)

Benzo[b]thiophene-2-carboxylic acid, 3-methoxy- (CAS No. 19354-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound features a benzo[b]thiophene core substituted with a carboxylic acid group at the 2-position and a methoxy group at the 3-position. Its unique structural properties make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The growing interest in Benzo[b]thiophene derivatives is driven by their versatile applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential in targeting cancer pathways and neurodegenerative diseases, aligning with current trends in precision medicine. Additionally, its role in organic electronics and photovoltaic materials has sparked innovation in sustainable energy solutions.

From a synthetic chemistry perspective, 3-methoxy benzo[b]thiophene-2-carboxylic acid serves as a key building block for constructing complex molecular architectures. Its electron-rich aromatic system and functional group compatibility enable diverse modifications, making it a favorite among medicinal chemists. Recent studies highlight its utility in catalysis and ligand design, addressing modern challenges in green chemistry.

Analytical characterization of CAS 19354-50-8 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its high purity and structural integrity, which are critical for research applications. The compound's stability under various conditions also makes it suitable for long-term storage and industrial-scale production.

In the context of AI-driven drug discovery, Benzo[b]thiophene-2-carboxylic acid, 3-methoxy- has emerged as a promising scaffold for virtual screening and machine learning-assisted molecular design. Its structural features are frequently queried in chemical databases, reflecting its relevance in cutting-edge research. Furthermore, its compatibility with high-throughput screening platforms accelerates the identification of novel therapeutic candidates.

Environmental and safety assessments of 19354-50-8 indicate low ecological toxicity, aligning with the global push for sustainable chemistry. Its biodegradability and minimal hazardous byproducts contribute to its appeal in green synthesis protocols. Regulatory compliance with REACH and FDA guidelines further supports its use in pharmaceutical applications.

Market trends reveal increasing demand for custom synthesis of Benzo[b]thiophene derivatives, with 19354-50-8 being a frequently requested item. Suppliers emphasize GMP-grade production and batch-to-batch consistency to meet the stringent requirements of clinical research. The compound's patent landscape also shows active development, particularly in combination therapies and drug delivery systems.

Future research directions for 3-methoxy benzo[b]thiophene-2-carboxylic acid may explore its nanomaterial integration and bioimaging applications. Its fluorescence properties and metal coordination capabilities open doors for diagnostic tools and theranostic agents. Collaborative efforts between academia and industry continue to expand its utility across interdisciplinary fields.

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